Cas no 69959-87-1 (N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE)

• Product Name: N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE
• CAS No: 69959-87-1
• MF: C₁₅H₂₂BrNO
• MW: 312.245283603668
• CID: 841246
• PubChem ID: 2735564
• Update Time: 2025-04-19

N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE Chemical and Physical Properties

Names and Identifiers

• N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE
• 2-bromo-3,3-dimethyl-N-(2,4,6-trimethylphenyl)butanamide
• 2-BROMO-3,3-DIMETHYL-N-(2,4,6-TRIMETHYLPHENYL)-N-BUTYRAMIDE
• FT-0629707
• 69959-87-1
• 2-Bromo-N-mesityl-3,3-dimethylbutanamide
• DTXSID40370799

• Inchi： 1S/C15H22BrNO/c1-9-7-10(2)12(11(3)8-9)17-14(18)13(16)15(4,5)6/h7-8,13H,1-6H3,(H,17,18)
• InChI Key： YEQMZJDDNCOHDE-UHFFFAOYSA-N
• SMILES： BrC(C(NC1C(C)=CC(C)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.08800
• Monoisotopic Mass: 311.08848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 185-188
• PSA: 29.10000
• LogP: 4.43290

N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：